1-(3-Ethoxy-4-methoxybenzyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea

• IUPAC Name: 1-[(3-ethoxy-4-methoxyphenyl)methyl]-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea
• InChI: InChI=1S/C21H25N3O4/c1-3-28-19-11-15(9-10-18(19)27-2)13-22-21(26)23-16-12-20(25)24(14-16)17-7-5-4-6-8-17/h4-11,16H,3,12-14H2,1-2H3,(H2,22,23,26)
• InChI Key: OAELEZDAYZQOIW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNC(=O)NC2CC(=O)N(C2)C3=CC=CC=C3)OC
• Molecular Formula: C21H25N3O4
• Molecular Weight: 383.4 g/mol

Description

1-(3-Ethoxy-4-methoxybenzyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea is a synthetic compound that has been the subject of scientific research due to its potential therapeutic properties. This compound is also known as EMBOU and has been synthesized using various methods. The purpose of

Scientific Research Applications

Synthesis and Analytical Applications

• Internal Standards for LC–MS Analysis : Deuterium-labeled derivatives of urea compounds, similar in structure to the specified chemical, have been synthesized for use as internal standards in liquid chromatography-mass spectrometry (LC–MS) analysis. These standards aid in the accurate measurement of drug absorption, distribution, and pharmacokinetics studies, showcasing the importance of such compounds in enhancing the precision of analytical methods (Liang et al., 2020).

Drug Discovery and Pharmacological Studies

• GSK-3β Inhibitors for Neurodegenerative Disorders : Urea derivatives have been identified as potent inhibitors of glycogen synthase kinase 3β (GSK-3β), a key enzyme implicated in neurodegenerative diseases. These compounds are of significant interest for developing treatments for conditions such as Alzheimer's disease, illustrating the therapeutic potential of structurally related urea compounds (Vasdev et al., 2005).

Chemical Synthesis and Material Science

• Advanced Synthesis Techniques : Research into the synthesis of urea derivatives from natural sources, such as plants, provides valuable methodologies for creating complex organic molecules. These synthesis techniques contribute to the development of new materials and chemicals with potential applications in various industries (Tsopmo et al., 1999).

Enzyme Inhibition and Therapeutic Agents

• Enzyme Inhibitors : Certain cyclic urea derivatives have been tested for their ability to inhibit key enzymes such as carbonic anhydrases and acetylcholinesterase, which are involved in physiological processes. These findings indicate the potential of urea derivatives in developing therapeutic agents for treating diseases associated with enzyme dysregulation (Sujayev et al., 2016).

Molecular Structure and Properties Studies

• Molecular Structure Analysis : Investigations into the molecular structure, vibrational spectra, and electronic properties of urea derivatives provide fundamental insights into their chemical behavior. Such studies are crucial for designing compounds with desired physical and chemical properties, highlighting the broad applicability of urea derivatives in materials science and chemistry (Al-Abdullah et al., 2014).